Cas no 133-13-1 (1,3-diethyl 2-ethylpropanedioate)

1,3-diethyl 2-ethylpropanedioate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl ethylmalonate
- Ethylpropanedioic acid diethyl ester
- 1,3-Diethyl 2-ethylpropanedioate
- diethyl 2-ethylpropanedioate
- Ethylmalonic Acid Diethyl Ester
- Malonicacid, ethyl-, diethyl ester (6CI,7CI,8CI)
- Propanedioic acid, ethyl-, diethylester (9CI)
- 2-Ethylmalonic acid diethyl ester
- Diethyl 2-ethylmalonate
- Diethyl a-ethylmalonate
- NSC 8706
- DEEM
- Ethylmalonicester
- Ethylethylmalonate
- Diethylethylmalonat
- DIETHYL ETHYLAMAONATE
- Diethyl ethylpropanedioate
- Ethylmalonicacid,diethylest
- Diethyl ethylmalonate,99%
- Propanedioic acid, ethyl-, diethyl ester
- Propanedioic acid, 2-ethyl-, 1,3-diethyl ester
- Diethyl ethylmalonate, 99%
- 69G92OYR3M
- VQAZCUCWHIIFGE-UHFFFAOYSA-N
- Malonic acid, ethyl-, diethyl ester
- diethyl 2-ethylpropane-1,3-dioate
- diethyl-ethylmalonate
- Ethyl diethylmalonate
- d
- J-520286
- Z756390274
- Ethylmalonic acid diethylester
- diethyl ethyl-malonate
- FT-0624783
- NSC8706
- CS-0075087
- F0001-0438
- 133-13-1
- DIETHYLETHYLMALONATE
- InChI=1/C9H16O4/c1-4-7(8(10)12-5-2)9(11)13-6-3/h7H,4-6H2,1-3H
- ethyl-propanedioic acid diethyl ester
- EINECS 205-093-3
- SY049365
- MFCD00009167
- 2-ethyl-malonic acid diethyl ester
- DTXSID7038739
- E0138
- DIETHYL .ALPHA.-ETHYLMALONATE
- NS00020469
- EN300-52602
- AI3-19481
- Q27264345
- NSC-8706
- UNII-69G92OYR3M
- J-006315
- diethyl ethyl malonate
- SCHEMBL230068
- AKOS002710245
- 1,1-PROPANEDICARBOXYLIC ACID,DIETHYL ESTER (MALONIC ACID,ETHYL,DIETHYL ESTER)
- DS-9546
- A806565
- STL183305
- 1,3-diethyl 2-ethylpropanedioate
-
- MDL: MFCD00009167
- Inchi: 1S/C9H16O4/c1-4-7(8(10)12-5-2)9(11)13-6-3/h7H,4-6H2,1-3H3
- InChI Key: VQAZCUCWHIIFGE-UHFFFAOYSA-N
- SMILES: O(C([H])([H])C([H])([H])[H])C(C([H])(C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O
- BRN: 607635
Computed Properties
- Exact Mass: 188.10500
- Monoisotopic Mass: 188.104859
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 52.6
- XLogP3: 1.8
Experimental Properties
- Color/Form: Not available
- Density: 1.004 g/mL at 25 °C(lit.)
- Melting Point: 0°C
- Boiling Point: 211°C(lit.)
- Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
- Refractive Index: n20/D 1.416(lit.)
- Solubility: 2.87g/l
- Water Partition Coefficient: Insoluble
- PSA: 52.60000
- LogP: 1.13880
- Solubility: Not available
1,3-diethyl 2-ethylpropanedioate Security Information
- Prompt:warning
- Hazard Statement: H227
- Warning Statement: P210-P280-P370+P378-P403+P235-P501
- WGK Germany:2
- Hazard Category Code: 36/37/38
- Safety Instruction: S24/25
-
Hazardous Material Identification:
- TSCA:Yes
- Storage Condition:Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
- Risk Phrases:R36/37/38
- Safety Term:S24/25
1,3-diethyl 2-ethylpropanedioate Customs Data
- HS CODE:2917190090
- Customs Data:
China Customs Code:
2917190090Overview:
2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1,3-diethyl 2-ethylpropanedioate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D409467-100g |
Diethyl ethylmalonate |
133-13-1 | 97% | 100g |
$185 | 2024-05-24 | |
Enamine | EN300-52602-10.0g |
1,3-diethyl 2-ethylpropanedioate |
133-13-1 | 95.0% | 10.0g |
$32.0 | 2025-03-21 | |
Enamine | EN300-52602-0.25g |
1,3-diethyl 2-ethylpropanedioate |
133-13-1 | 95.0% | 0.25g |
$19.0 | 2025-03-21 | |
Enamine | EN300-52602-5.0g |
1,3-diethyl 2-ethylpropanedioate |
133-13-1 | 95.0% | 5.0g |
$29.0 | 2025-03-21 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1145727-500g |
1,3-Diethyl 2-ethylpropanedioate |
133-13-1 | 98% | 500g |
¥351.00 | 2024-08-09 | |
Enamine | EN300-52602-1.0g |
1,3-diethyl 2-ethylpropanedioate |
133-13-1 | 95.0% | 1.0g |
$26.0 | 2025-03-21 | |
Enamine | EN300-52602-25.0g |
1,3-diethyl 2-ethylpropanedioate |
133-13-1 | 95.0% | 25.0g |
$38.0 | 2025-03-21 | |
Life Chemicals | F0001-0438-0.25g |
1,3-diethyl 2-ethylpropanedioate |
133-13-1 | 95%+ | 0.25g |
$18.0 | 2023-09-07 | |
Life Chemicals | F0001-0438-0.5g |
1,3-diethyl 2-ethylpropanedioate |
133-13-1 | 95%+ | 0.5g |
$19.0 | 2023-09-07 | |
Life Chemicals | F0001-0438-2.5g |
1,3-diethyl 2-ethylpropanedioate |
133-13-1 | 95%+ | 2.5g |
$40.0 | 2023-09-07 |
1,3-diethyl 2-ethylpropanedioate Production Method
Synthetic Circuit 1
1.2 Reagents: Iodine
1,3-diethyl 2-ethylpropanedioate Raw materials
1,3-diethyl 2-ethylpropanedioate Preparation Products
1,3-diethyl 2-ethylpropanedioate Related Literature
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Senbin Chen,Mathias Rocher,Catherine Ladavière,Jean-Fran?ois Gérard,Frédéric Lortie,Julien Bernard Polym. Chem. 2012 3 3157
-
Hai-Xiao He,Da-Ming Du RSC Adv. 2013 3 16349
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S. P. Rowland,L. Z. Pearcy,C. H. Mack,H. J. Janssen J. Chem. Soc. B 1968 404
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Leandro H. Andrade,Alexandre V. Silva,Priscila Milani,Dominik Koszelewski,Wolfgang Kroutil Org. Biomol. Chem. 2010 8 2043
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5. Allenes. Part 37. The synthesis of allenic barbiturates and thiobarbituratesStephen R. Landor,Phyllis D. Landor,Paul F. Whiter J. Chem. Soc. Perkin Trans. 1 1977 1710
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